molecular formula C8H12O2 B8676558 (2-Methyl-5-furanyl)propanol

(2-Methyl-5-furanyl)propanol

Cat. No.: B8676558
M. Wt: 140.18 g/mol
InChI Key: QJZOGCHVKZBUBM-UHFFFAOYSA-N
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Description

(2-Methyl-5-furanyl)propanol is a useful research compound. Its molecular formula is C8H12O2 and its molecular weight is 140.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H12O2

Molecular Weight

140.18 g/mol

IUPAC Name

1-(5-methylfuran-2-yl)propan-1-ol

InChI

InChI=1S/C8H12O2/c1-3-7(9)8-5-4-6(2)10-8/h4-5,7,9H,3H2,1-2H3

InChI Key

QJZOGCHVKZBUBM-UHFFFAOYSA-N

Canonical SMILES

CCC(C1=CC=C(O1)C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under an atmosphere of nitrogen, 10 ml of tetrahydrofuran and 10 mg of iodine were mixed with 3.974 g of magnesium flakes. With stirring, 3 ml of a solution prepared by dissolving 22.28 g of ethyl bromide in 25 ml of tetrahydrofuran was added dropwise to the mixture. The residual tetrahydrofuran solution of ethyl bromide was added dropwise to the reaction vessel placed in a water bath over one hour. After stirring for thirty minutes, a solution prepared by dissolving 15 g of 5-methyl-2-furaldehyde in 5 ml of tetrahydrofuran was added dropwise to the reaction solution over five minutes under ice-water cooling. After one hour, the reaction solution was added to a cooled 10% ammonium chloride solution and stirred for five minutes. The mixed solution was extracted twice with diethyl ether. The combined ether layer was washed twice with a saturated sodium chloride solution, and dried over anhydrous magnesium sulfate. After removal of the solvent under reduced pressure, the residue was distilled, and a distillate fraction of 95° to 98° C. at 22 mmHg was collected to yield 28.977 g of 1-(5-methyl-2-furyl)propanol. Yield 91%
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